(2Z,5Z)-5-(2,5-dimethoxybenzylidene)-2-{[3-(trifluoromethyl)phenyl]imino}-1,3-thiazolidin-4-one

• Molecular Formula: C19H15F3N2O3S
• Molecular Weight: 408.4 g/mol
• IUPAC Name: (5Z)-5-[(2,5-dimethoxyphenyl)methylidene]-2-[3-(trifluoromethyl)phenyl]imino-1,3-thiazolidin-4-one
• InChI: InChI=1S/C19H15F3N2O3S/c1-26-14-6-7-15(27-2)11(8-14)9-16-17(25)24-18(28-16)23-13-5-3-4-12(10-13)19(20,21)22/h3-10H,1-2H3,(H,23,24,25)/b16-9-
• InChI Key: YAHBJEYICDUDAT-SXGWCWSVSA-N
• Isomeric SMILES: COC1=CC(=C(C=C1)OC)/C=C\2/C(=O)NC(=NC3=CC=CC(=C3)C(F)(F)F)S2
• Canonical SMILES: COC1=CC(=C(C=C1)OC)C=C2C(=O)NC(=NC3=CC=CC(=C3)C(F)(F)F)S2

Description

This compound belongs to the thiazolidin-4-one class, characterized by a five-membered heterocyclic core with sulfur (S) and nitrogen (N) atoms. Its structure features a (2Z,5Z)-configuration, ensuring planarity of the benzylidene and phenylimino substituents. The 2,5-dimethoxybenzylidene group contributes electron-donating methoxy substituents, while the 3-(trifluoromethyl)phenylimino moiety introduces a strong electron-withdrawing trifluoromethyl (CF₃) group. This combination modulates electronic properties, solubility, and biological interactions .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (2Z,5Z)-5-(2,5-dimethoxybenzylidene)-2-{[3-(trifluoromethyl)phenyl]imino}-1,3-thiazolidin-4-one typically involves a multi-step process. One common method includes the condensation of 2,5-dimethoxybenzaldehyde with 2-aminothiazolidin-4-one in the presence of a suitable catalyst. The reaction is carried out under reflux conditions in an appropriate solvent, such as ethanol or methanol, to yield the desired product.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the efficiency and yield of the process. Additionally, the purification of the final product is achieved through techniques such as recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

(2Z,5Z)-5-(2,5-dimethoxybenzylidene)-2-{[3-(trifluoromethyl)phenyl]imino}-1,3-thiazolidin-4-one undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be performed using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions can occur at the imino group or the aromatic rings.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide in acetic acid or potassium permanganate in water.

Reduction: Sodium borohydride in ethanol or lithium aluminum hydride in ether.

Substitution: Nucleophiles like amines or thiols in the presence of a base such as sodium hydroxide.

Major Products Formed

Oxidation: Formation of corresponding sulfoxides or sulfones.

Reduction: Formation of reduced thiazolidinone derivatives.

Substitution: Formation of substituted thiazolidinone derivatives with various functional groups.

Scientific Research Applications

Chemistry

In chemistry, (2Z,5Z)-5-(2,5-dimethoxybenzylidene)-2-{[3-(trifluoromethyl)phenyl]imino}-1,3-thiazolidin-4-one is used as a building block for the synthesis of more complex molecules

Biology

In biological research, this compound is studied for its potential bioactivity. It has shown promise as an antimicrobial agent, with activity against various bacterial and fungal strains. Additionally, its potential as an anticancer agent is being explored, with studies indicating its ability to inhibit the growth of certain cancer cell lines.

Medicine

In medicine, (2Z,5Z)-5-(2,5-dimethoxybenzylidene)-2-{[3-(trifluoromethyl)phenyl]imino}-1,3-thiazolidin-4-one is investigated for its therapeutic potential. Its antimicrobial and anticancer properties make it a candidate for drug development. Researchers are also exploring its potential as an anti-inflammatory agent.

Industry

In industry, this compound is used in the development of new materials with specific properties. Its unique structure allows for the design of polymers and other materials with enhanced mechanical and thermal properties.

Mechanism of Action

The mechanism of action of (2Z,5Z)-5-(2,5-dimethoxybenzylidene)-2-{[3-(trifluoromethyl)phenyl]imino}-1,3-thiazolidin-4-one involves its interaction with specific molecular targets. In antimicrobial applications, it disrupts the cell membrane integrity of bacteria and fungi, leading to cell death. In anticancer applications, it induces apoptosis in cancer cells by activating specific signaling pathways and inhibiting cell proliferation.

Comparison with Similar Compounds

Structural Modifications and Substituent Effects

Key structural variations in analogous compounds involve substitutions on the benzylidene ring (position and functional groups) and modifications to the imino or thiazolidinone core.

Table 1: Structural and Functional Comparisons

Compound Name	Benzylidene Substituent	Phenylimino Substituent	Key Properties	Reference
Target Compound	2,5-Dimethoxy	3-(Trifluoromethyl)	Enhanced solubility (methoxy), strong electron-withdrawal (CF₃), planar Z-configuration
(5Z)-5-(4-Ethoxy-3-methoxybenzylidene)-2-{[2-(trifluoromethyl)phenyl]amino}-1,3-thiazol-4(5H)-one	4-Ethoxy-3-methoxy	2-(Trifluoromethyl)	Increased lipophilicity (ethoxy), altered steric hindrance
(5Z)-5-(1,3-Benzodioxol-5-ylmethylidene)-2-thioxo-3-[3-(trifluoromethyl)phenyl]-1,3-thiazolidin-4-one	1,3-Benzodioxole	3-(Trifluoromethyl)	Improved π-π stacking (benzodioxole), reduced solubility
(5Z)-5-(2-Hydroxybenzylidene)-2-thioxo-1,3-thiazolidin-4-one	2-Hydroxy	None (2-thioxo)	Hydrogen-bonding capacity (OH), lower metabolic stability

Key Observations :

• Electron-donating groups (e.g., methoxy, ethoxy) enhance solubility and influence π-π interactions, critical for binding to hydrophobic targets .
• Trifluoromethyl groups improve metabolic stability and binding affinity via hydrophobic and electrostatic interactions .

Key Observations :

• Microwave synthesis reduces reaction time (minutes vs. hours) and improves yields (e.g., 92% for fluorobenzylidene derivative) .
• Conventional methods remain reliable for electron-rich benzylidenes (e.g., dimethoxy), achieving >90% yields .

Key Observations :

• Trifluoromethyl groups correlate with kinase inhibition (e.g., IC₅₀ = 100 µM in ), likely due to enhanced target affinity .
• Halogenated derivatives (e.g., dichloro) show antimicrobial activity, possibly via membrane disruption .

Crystallographic and Physicochemical Properties

The Z-configuration ensures planarity, facilitating intermolecular interactions. Solvate formation (e.g., methanol, DMSO) influences melting points and stability.

Table 4: Crystallographic Data

Compound	Solvate	Melting Point (°C)	Hydrogen Bonding	Reference
Target Compound	None	Not reported	Predicted C=O⋯H-N interactions
(5Z)-5-(2-Hydroxybenzylidene)-2-thioxo-1,3-thiazolidin-4-one	Methanol hemisolvate	143–145	O-H⋯S and N-H⋯O bonds
(5Z)-5-(2-Methylbenzylidene)-3-phenyl-2-thioxo-1,3-thiazolidin-4-one	None	177–179	C-H⋯π interactions

Key Observations :

• Methoxy groups reduce crystallinity compared to hydroxy derivatives due to weaker hydrogen bonding .
• Solvate formation lowers melting points (e.g., 143–145°C for methanol hemisolvate vs. 177–179°C for non-solvated methyl derivative) .